Ethanediimidoyl dichloride, dihydroxy-
Overview
Description
Ethanediimidoyl dichloride, dihydroxy- is a useful research compound. Its molecular formula is C2H2Cl2N2O2 and its molecular weight is 156.95 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethanediimidoyl dichloride, dihydroxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanediimidoyl dichloride, dihydroxy- including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Metabolism in Endocrine Disruption : Ethanediimidoyl dichloride derivatives have been studied in the context of the metabolism of endocrine disruptors like methoxychlor. The metabolism involves complex interactions with various cytochrome P450 isoforms, which lead to the formation of chiral metabolites with different biological activities (Hu & Kupfer, 2002).
Synthesis of Biologically Active Compounds : 1-Aryl-1,2-ethanediol derivatives, related to ethanediimidoyl dichloride, are important intermediates in organic synthesis. They are particularly significant for the preparation of biologically active compounds (Chung, Kim, & Kim, 2003).
Bioremediation of Environmental Contaminants : Ethanediimidoyl dichloride related compounds have been studied in the bioremediation of soil co-contaminated with heavy metals and persistent organic pollutants. The research focuses on using hyperaccumulator plants and degrading microbes for effective soil decontamination (Zhu et al., 2012).
Catalysis in Organic Synthesis : Novel dicationic ionic liquids, related to ethanediimidoyl dichloride, have been developed as effective catalysts for the synthesis of various organic compounds. These catalysts demonstrate high efficiency and versatility in promoting multi-component reactions (Irannejad-Gheshlaghchaei et al., 2018).
Green Chemistry Applications : Ethanediimidoyl dichloride derivatives are being explored in the development of environmentally friendly surfactants and emulsifiers. These compounds show potential in various industrial applications, including coatings and cleaning agents (Shendi et al., 2017).
properties
IUPAC Name |
N,N'-dihydroxyethanediimidoyl dichloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2Cl2N2O2/c3-1(5-7)2(4)6-8/h7-8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTQVJAPIQPIIPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=NO)(C(=NO)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2062117 |
Source
|
| Record name | Ethanediimidoyl dichloride, dihydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2062117 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.95 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethanediimidoyl dichloride, dihydroxy- | |
CAS RN |
2038-44-0 |
Source
|
| Record name | Dichloroglyoxime | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2038-44-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethanediimidoyl dichloride, dihydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2062117 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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